3-ethynylcyclobutan-1-one
Overview
Description
3-Ethynylcyclobutan-1-one is a chemical compound with the molecular formula C6H6O . It has a molecular weight of 94.1 and is used in various chemical reactions .
Molecular Structure Analysis
The molecular structure of 3-ethynylcyclobutan-1-one consists of six carbon atoms, six hydrogen atoms, and one oxygen atom . The exact structure and arrangement of these atoms are not specified in the search results.Physical And Chemical Properties Analysis
3-Ethynylcyclobutan-1-one has a molecular weight of 94.1 . Its other physical and chemical properties such as solubility, melting point, boiling point, etc., are not specified in the search results.properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-ethynylcyclobutan-1-one can be achieved through a multi-step process involving the conversion of a starting material to an intermediate, which is then further reacted to yield the final product.", "Starting Materials": [ "Cyclobutanone", "Sodium ethynide", "Bromine", "Sodium hydroxide", "Acetic acid", "Sodium bicarbonate", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with sodium ethynide in dry ether to form the sodium salt of 3-ethynylcyclobutan-1-one.", "Step 2: The sodium salt is then treated with bromine in acetic acid to yield 3-bromo-3-ethynylcyclobutan-1-one.", "Step 3: The bromo compound is then reacted with sodium hydroxide in methanol to form the corresponding alcohol, 3-hydroxy-3-ethynylcyclobutan-1-one.", "Step 4: Finally, the alcohol is dehydrated using sodium bicarbonate to yield 3-ethynylcyclobutan-1-one." ] } | |
CAS RN |
1936378-59-4 |
Product Name |
3-ethynylcyclobutan-1-one |
Molecular Formula |
C6H6O |
Molecular Weight |
94.1 |
Purity |
95 |
Origin of Product |
United States |
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